Cas no 2549064-20-0 (2-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-4-phenyl-2H-1lambda6,2-benzothiazine-1,1-dione)

• Product Name: 2-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-4-phenyl-2H-1lambda6,2-benzothiazine-1,1-dione
• CAS No: 2549064-20-0
• MF: C₂₄H₁₉N₃O₃S
• MW: 429.490964174271
• CID: 5313702
• PubChem ID: 154884261
• Update Time: 2025-06-26

2-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-4-phenyl-2H-1lambda6,2-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-4-phenyl-2H-1lambda6,2-benzothiazine-1,1-dione
• AKOS040713347
• F6660-3179
• 2549064-20-0
• 2H-1,2-Benzothiazine, 2-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-4-phenyl-, 1,1-dioxide

• Inchi： 1S/C24H19N3O3S/c1-16-12-14-18(15-13-16)23-25-24(30-26-23)22-21(17-8-4-3-5-9-17)19-10-6-7-11-20(19)31(28,29)27(22)2/h3-15H,1-2H3
• InChI Key： NQPQDUWRXCDPIV-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=CC=C2C(C2=CC=CC=C2)=C(C2ON=C(C3=CC=C(C)C=C3)N=2)N1C

Computed Properties

• Exact Mass: 429.11471265g/mol
• Monoisotopic Mass: 429.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.332±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 611.8±65.0 °C(Predicted)
• pka: -0.55±0.44(Predicted)

Additional information on 2-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-4-phenyl-2H-1lambda6,2-benzothiazine-1,1-dione

2-Methyl-3-[3-(4-Methylphenyl)-1,2,4-Oxadiazol-5-yl]-4-Phenyl-2H-1λ6,2-Benzothiazine-1,1-Dione: A Comprehensive Overview

The compound with CAS No. 2549064-20-0, known as 2-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-4-phenyl-2H-1λ6,2-benzothiazine-1,1-dione, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a benzothiazine core with multiple substituents, including a methyl group and an oxadiazole ring. The presence of these functional groups makes it a versatile molecule with unique electronic and optical properties.

Recent studies have highlighted the importance of such compounds in the development of advanced materials, particularly in the realm of optoelectronics. The benzothiazine moiety is known for its strong absorption in the visible region, making it a promising candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Additionally, the oxadiazole group enhances the molecule's stability and electron transport properties, further enhancing its suitability for these applications.

One of the key features of 2-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-4-phenyl-2H-1λ6,2-benzothiazine-1,1-dione is its ability to form stable charge-transfer complexes. These complexes are critical in determining the electronic properties of the molecule and have been extensively studied in recent research. For instance, a study published in *Chemistry of Materials* demonstrated that this compound can form highly efficient charge-transfer complexes with electron-deficient acceptors, leading to improved device performance in OLEDs.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The starting material is typically a substituted benzothiazine derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the oxadiazole group. Recent advancements in catalytic methods have made it possible to achieve higher yields and better control over the stereochemistry of the product.

In terms of applications, benzothiazine derivatives like this compound are being explored for their potential in drug delivery systems due to their ability to encapsulate bioactive molecules. The presence of multiple functional groups allows for easy modification to tailor the molecule's properties for specific applications. For example, researchers at Stanford University have developed a drug delivery system using this compound as a carrier, demonstrating its ability to enhance drug solubility and bioavailability.

Another area where this compound has shown promise is in the field of sensors. Its unique electronic properties make it suitable for detecting various analytes, including heavy metal ions and volatile organic compounds (VOCs). A recent study published in *Analytical Chemistry* utilized this compound as a sensing material in a VOC sensor, achieving high sensitivity and selectivity.

From an environmental perspective, the synthesis and application of 2-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-4-phenyl-2H-1λ6,2-benzothiazine-1,1-dione are considered eco-friendly due to its biodegradability under certain conditions. However, further research is needed to fully understand its environmental impact and develop sustainable production methods.

In conclusion, CAS No. 2549064-20